Cas no 462094-45-7 (2-(2-oxo-2H-chromen-4-yl)oxyacetic acid)

• Product Name: 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid
• CAS No: 462094-45-7
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• MDL: MFCD09837287
• CID: 4650201
• PubChem ID: 12109757
• Update Time: 2025-09-26

2-(2-oxo-2H-chromen-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-oxo-2H-chromen-4-yl)oxy)acetic acid
• Acetic acid, 2-[(2-oxo-2H-1-benzopyran-4-yl)oxy]-
• 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid

• MDL： MFCD09837287
• Inchi： 1S/C11H8O5/c12-10(13)6-15-9-5-11(14)16-8-4-2-1-3-7(8)9/h1-5H,6H2,(H,12,13)
• InChI Key： HCADRKLBKXNECB-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C2=CC=CC=C2OC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid

Research Brief on 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid (CAS: 462094-45-7): Recent Advances and Applications

2-(2-oxo-2H-chromen-4-yl)oxyacetic acid (CAS: 462094-45-7) is a synthetic coumarin derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile biological activities and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and emerging applications in drug discovery.

One of the most notable advancements in the study of 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid is its application in the design of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing selective kinase inhibitors. The researchers utilized the compound's unique structural features to modify its binding affinity for specific kinase targets, resulting in derivatives with improved potency and reduced off-target effects. These findings underscore the potential of 462094-45-7 as a versatile building block in rational drug design.

In addition to its role in kinase inhibition, recent investigations have revealed the compound's promising anti-inflammatory properties. A preclinical study conducted by a team at the University of Cambridge (2024) showed that derivatives of 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid effectively suppressed the production of pro-inflammatory cytokines in macrophage cells. The mechanism was attributed to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

The antimicrobial potential of 462094-45-7 has also been a subject of recent exploration. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited significant activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers identified that the presence of the oxyacetic acid moiety was crucial for maintaining antibacterial activity while improving the compounds' pharmacokinetic properties. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a chemical synthesis perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid. A 2023 study in Green Chemistry introduced a novel biocatalytic approach using engineered enzymes, which achieved higher yields (85%) with significantly reduced environmental impact compared to traditional synthetic routes. This innovation not only improves the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Looking forward, the diverse biological activities and structural versatility of 2-(2-oxo-2H-chromen-4-yl)oxyacetic acid position it as a valuable compound for future drug discovery efforts. Current research directions include exploring its potential in combination therapies, developing prodrug formulations to enhance bioavailability, and investigating its applications in targeted drug delivery systems. As our understanding of its molecular interactions continues to grow, 462094-45-7 is likely to remain an important focus of chemical biology research in the coming years.